Cas no 2090276-81-4 (5-(Aminomethyl)-1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 5-(Aminomethyl)-1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 2090276-81-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 4775896
• Update Time: 2025-06-13

5-(Aminomethyl)-1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione
• 5-(Aminomethyl)-1-(cyclopropylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-(Aminomethyl)-1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C9H13N3O2/c10-3-7-5-12(4-6-1-2-6)9(14)11-8(7)13/h5-6H,1-4,10H2,(H,11,13,14)
• InChI Key： RYBGGFAAROKKKM-UHFFFAOYSA-N
• SMILES： O=C1NC(C(CN)=CN1CC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: -0.6
• Topological Polar Surface Area: 75.4

Additional information on 5-(Aminomethyl)-1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione

Introduction to 5-(Aminomethyl)-1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 2090276-81-4)

5-(Aminomethyl)-1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione, identified by the CAS number 2090276-81-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyrimidine core substituted with an aminomethyl group at the 5-position and a cyclopropylmethyl group at the 1-position, flanked by a 2,4-dione moiety. The unique structural attributes of this molecule make it a promising candidate for further exploration in drug discovery and development.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, given its prevalence in nucleic acid bases and its ability to interact with biological targets such as enzymes and receptors. The presence of the aminomethyl group introduces a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties. Additionally, the cyclopropylmethyl substituent enhances the molecule's lipophilicity, which can be advantageous for membrane permeability and bioavailability.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 5-(Aminomethyl)-1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione as a lead compound for inhibiting various therapeutic targets. Studies have demonstrated its binding affinity to enzymes involved in metabolic pathways, making it a candidate for treating conditions such as diabetes and hyperlipidemia. Furthermore, preliminary in vitro assays suggest that this compound exhibits anti-inflammatory properties by modulating cytokine production.

The 2,4-dione moiety in the structure contributes to its stability under physiological conditions while providing a site for further chemical modifications. This feature allows researchers to explore diverse derivatives through strategies such as condensation reactions or nucleophilic additions, expanding the pharmacophoric space for drug design. The cyclopropyl ring itself is known to increase metabolic stability by resisting oxidative degradation, a critical factor in drug longevity within the body.

In the context of modern drug development, 5-(Aminomethyl)-1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione aligns with the growing trend toward structure-based drug design. High-throughput screening (HTS) campaigns have identified this compound as a hit against multiple disease-related targets, prompting further optimization efforts. The combination of computational predictions and experimental validation is crucial in refining its pharmacokinetic profile and therapeutic efficacy.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in pharmaceutical synthesis. Key steps include cyclization reactions to form the pyrimidine ring and subsequent functional group interconversions to introduce the desired substituents. Advances in green chemistry principles have also been applied to improve yield and reduce waste during production.

From a regulatory perspective, 5-(Aminomethyl)-1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione must undergo rigorous safety and efficacy testing before entering clinical trials. Preclinical studies focus on assessing toxicity profiles, pharmacokinetic parameters, and potential side effects. These studies are essential for ensuring patient safety while maximizing therapeutic benefits.

The future prospects of this compound are promising, with ongoing research exploring its potential applications in oncology and neurodegenerative diseases. The pyrimidine core's ability to mimic natural nucleobases suggests its utility in developing antiviral agents as well. Collaborative efforts between academia and industry are likely to accelerate progress toward novel therapeutics derived from this scaffold.

In conclusion,5-(Aminomethyl)-1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 2090276-81-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological potential. Continued research into its derivatives and mechanisms of action will undoubtedly contribute to next-generation treatments for various human diseases.